Cas no 1355932-84-1 (N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1355932-84-1
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5771972
• PubChem ID: 56785378
• Update Time: 2025-06-14

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033126282
• N-[cyano-(1-phenylpyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide
• Z1167756967
• EN300-26688670
• 1355932-84-1
• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C19H19N5O2/c20-9-17(14-10-21-24(12-14)16-4-2-1-3-5-16)22-19(26)13-8-18(25)23(11-13)15-6-7-15/h1-5,10,12-13,15,17H,6-8,11H2,(H,22,26)
• InChI Key： KTILRVSIMXUSAJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NC(C#N)C2C=NN(C3C=CC=CC=3)C=2)=O)CN1C1CC1

Computed Properties

• Exact Mass: 349.15387487g/mol
• Monoisotopic Mass: 349.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91Ų

Additional information on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide

Research Brief on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide (CAS: 1355932-84-1)

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide (CAS: 1355932-84-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide involves a multi-step process that has been optimized to improve yield and purity. Recent studies have highlighted the importance of the cyano and pyrazole moieties in the compound's biological activity. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the presence of the cyclopropyl group and the oxopyrrolidine ring are critical for its binding affinity to target proteins.

In terms of mechanism of action, N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has been identified as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its ability to selectively target and modulate these pathways, leading to reduced inflammation and inhibition of tumor growth in animal models. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory and anti-cancer therapies.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide. The compound exhibits favorable bioavailability and metabolic stability, making it a promising lead compound for further drug development. Additionally, toxicity studies have indicated a relatively safe profile, with minimal adverse effects observed at therapeutic doses.

Looking ahead, ongoing research is focused on optimizing the compound's efficacy and safety profile through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. The potential applications of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide extend beyond its current indications, with exploratory studies investigating its utility in other disease areas, such as neurodegenerative disorders and autoimmune diseases.

In conclusion, N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide (CAS: 1355932-84-1) represents a promising therapeutic agent with broad potential in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation and development. As research progresses, this compound may pave the way for novel treatments addressing unmet medical needs.